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Compound of Interest

2-(2H-Benzotriazol-2-yl)-4-(tert-
Compound Name:
butyl)-6-(sec-butyl)phenol

CAS No.: 36437-37-3

Cat. No.: B008380

Get Quote

Abstract

This application note provides a comprehensive guide to the quantitative analysis of UV-350, a
benzotriazole-type ultraviolet (UV) light absorber, in various plastic matrices. The stability and
performance of polymeric materials are often enhanced by the inclusion of additives; UV-350 is
critical for protecting polymers from photodegradation.[1] Its quantification is essential for
quality control, regulatory adherence, and for studying the effects of aging and environmental
exposure on plastics. This document details two primary analytical methodologies: High-
Performance Liquid Chromatography with UV detection (HPLC-UV) and Pyrolysis-Gas
Chromatography-Mass Spectrometry (Py-GC/MS). We present step-by-step protocols for
sample preparation, instrumental analysis, and calibration, designed for researchers, scientists,
and quality control professionals. The causality behind experimental choices is explained to
ensure technical accuracy and robust, reproducible results.
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UV-350, chemically known as 2-(2'-Hydroxy-3'-sec-Butyl-5'-tert-butylphenyl)-benzotriazole, is a
high-performance UV absorber. It is incorporated into a wide range of polymers, including
polycarbonates, polyesters, polyamides, and styrenics, to prevent discoloration, gloss
reduction, and loss of mechanical properties caused by exposure to ultraviolet radiation.[2] The
mechanism involves the absorption of harmful UV radiation and its dissipation as thermal
energy, thus preventing the initiation of polymer degradation pathways.

The concentration of UV-350 in the final product is a critical quality parameter. Insufficient
levels can lead to premature product failure, while excessive amounts can be economically
inefficient and may affect other material properties. Furthermore, concerns about the migration
of additives from plastic products, particularly in food contact and medical applications,
necessitate reliable and sensitive analytical methods for their quantification.[3] This guide
provides two field-proven protocols to address this analytical need.

Physicochemical Properties of UV-350

A thorough understanding of the analyte's properties is fundamental to developing a robust
analytical method.

Property Value

_ 2-(2'-Hydroxy-3'-sec-butyl-5'-tert-
Chemical Name )
butylphenyl)benzotriazole

CAS Number 36437-37-3

Molecular Formula C20H2s5Ns0

Molecular Weight 323.44 g/mol

Appearance Light yellow powder

UV Absorbance Max (Amax) Approx. 300 nm & 340 nm (in solution)

Soluble in organic solvents like
Solubility dichloromethane, toluene, acetone; sparingly

soluble in alcohols.[4]

Analytical Methodologies: An Overview
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The primary challenge in quantifying UV-350 is its effective separation from the complex
polymer matrix. The choice between the following methods depends on the polymer type,
required sensitivity, available instrumentation, and the analytical objective (e.g., routine QC vs.
investigative analysis).

e High-Performance Liquid Chromatography (HPLC): This is the most common and robust
technique for quantifying non-volatile additives like UV-350. It involves a solvent extraction
step followed by chromatographic separation and detection.[3]

e Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS): This is a powerful, solvent-
free technique for analyzing the chemical composition of polymers and their additives. It is
particularly useful for complex matrices or when simultaneous identification of the polymer
and other additives is required.[1][5]
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Caption: General workflow for UV-350 quantification in plastics.

Protocol 1: Quantification by HPLC-UV

Principle: This method relies on the physical extraction of UV-350 from the polymer matrix
using an appropriate solvent system. The polymer is first dissolved and then precipitated,
leaving the soluble additives in the supernatant. The extract is then injected into an HPLC
system where UV-350 is separated from other extractables on a reversed-phase column and
quantified by a UV detector set to a wavelength of maximum absorbance.
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A. Sample Preparation: Solvent Extraction (Dissolution-Precipitation)

» Rationale: This procedure is effective for many common polymers like polycarbonate (PC),
polystyrene (PS), and polyesters. Dichloromethane (DCM) is an excellent solvent for these
polymers, while methanol is a non-solvent that effectively precipitates the polymer, ensuring
the additives remain in solution.[6]

o Sample Sizing: Accurately weigh approximately 500 mg of the plastic sample (cut into small
pieces or ground to increase surface area) into a 50 mL glass beaker or flask.

e Dissolution: Add 10 mL of dichloromethane (DCM) to the sample. Cover the beaker (e.g.,
with a watch glass or aluminum foil) and stir using a magnetic stirrer until the polymer is
completely dissolved. Gentle heating (e.g., 30-40°C water bath) can accelerate this process.

o Precipitation: While stirring, slowly add 20 mL of methanol to the solution. The polymer will
precipitate as a white or clear mass.

o Extraction: Continue stirring for an additional 15-20 minutes to ensure complete extraction of
the UV-350 into the solvent phase.

« |solation: Transfer the entire mixture to a centrifuge tube and centrifuge at 4000 rpm for 10
minutes to pellet the precipitated polymer.

« Filtration: Carefully decant the supernatant. Filter the supernatant through a 0.45 uym PTFE
syringe filter into a clean vial. This filtered solution is the sample extract for HPLC analysis.

B. HPLC-UV Instrumentation and Conditions

o Rationale: A C18 column provides excellent separation for moderately non-polar compounds
like UV-350. A gradient elution with acetonitrile and water allows for efficient separation from
both more polar and less polar impurities. Detection at 340 nm provides high sensitivity and
selectivity for benzotriazole-type absorbers.
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Parameter Recommended Condition

Agilent 1260, Waters Alliance 2695, or

HPLC System .
equivalent

C18 Reversed-Phase, 4.6 x 150 mm, 5 pm
Column

particle size

Mobile Phase A Deionized Water

Mobile Phase B Acetonitrile

Gradient 70% B -to 100% B over 10 min, hold at 100% B
for 3 min

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10 uL

UV Detector Diode Array or Variable Wavelength Detector

Detection Wavelength 340 nm

C. Calibration and Quantification

o Stock Standard: Accurately weigh ~25 mg of pure UV-350 standard and dissolve it in 25.0
mL of DCM to create a 1000 pg/mL stock solution.

o Working Standards: Perform serial dilutions of the stock standard with acetonitrile to prepare
a series of working standards (e.g., 1, 5, 10, 25, 50, 100 pg/mL).

o Calibration Curve: Inject each working standard into the HPLC system and record the peak
area. Plot a graph of peak area versus concentration. Perform a linear regression to obtain
the equation of the line (y = mx + c¢) and the correlation coefficient (R2), which should be >
0.999.

o Sample Analysis: Inject the filtered sample extract.
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o Calculation: Use the peak area of UV-350 in the sample and the calibration curve to
determine its concentration in the extract. Calculate the weight percentage (% w/w) in the
original plastic sample using the following formula:

% UV-350 (w/w) = (C_extract x V_total) / (W_sample x 10000)
Where:

o C_extract = Concentration in the extract (ug/mL)

o V_total = Total volume of the final extract (30 mL)

o W_sample = Weight of the initial plastic sample (mg)

Protocol 2: Quantification by Py-GC/MS

Principle: This method uses heat in an inert atmosphere to thermally desorb and/or pyrolyze
the sample.[7] For additives, a lower temperature thermal desorption step can often be used to
volatilize them without breaking down the main polymer backbone. The evolved gases are then
transferred to a GC for separation, followed by identification and quantification using a mass
spectrometer.[8]

A. Sample Preparation

o Rationale: This is a direct, solvent-free method that minimizes sample preparation time and
potential errors from extraction inefficiencies.[1]

o Sample Loading: Weigh approximately 100-200 pg of the plastic sample directly into a
pyrolysis sample cup (e.g., stainless steel cup).

B. Py-GC/MS Instrumentation and Conditions

» Rationale: A two-step ("double-shot") analysis is ideal. The first, lower-temperature thermal
desorption step volatilizes the additives. The second, higher-temperature pyrolysis step
breaks down the polymer, confirming its identity. This prevents the complex polymer
pyrogram from interfering with the additive analysis.[1]
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Parameter Recommended Condition

Pyrolyzer Frontier Lab Multi-Shot Pyrolyzer, or equivalent
GC System Agilent 8890, Shimadzu GC-2030, or equivalent
MS System 5977B MSD, or equivalent single quadrupole

MS

Thermal Desorption

320 °C (hold for 1 minute)

Pyrolysis (optional)

600 °C (for polymer ID)

DB-5ms, 30 m x 0.25 mm, 0.25 pm film

GC Column _

thickness
Carrier Gas Helium, constant flow at 1.2 mL/min
GC Inlet Temp 320 °C

Oven Program

50 °C (hold 2 min), ramp at 15 °C/min to 320 °C
(hold 10 min)

MS lon Source Temp

230 °C

MS Quad Temp

150 °C

lonization Mode

Electron lonization (El) at 70 eV

Scan Range

40-550 m/z

C. Data Analysis and Quantification

« Identification: UV-350 is identified by its retention time and by comparing its mass spectrum

to a reference library (e.g., NIST). Key identifying ions for benzotriazoles should be present.

« Quantification: Create a calibration curve by pyrolyzing known amounts of UV-350 standard,

or more accurately, by pyrolyzing matrix-matched standards (additive-free polymer spiked

with known concentrations of UV-350). Plot the abundance of a characteristic ion versus

concentration.
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e Calculation: Determine the amount of UV-350 in the sample by comparing its ion abundance
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to the calibration curve.

Caption: Step-by-step workflow for the HPLC-UV protocol.
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Method Validation and Quality Control

For reliable results, the chosen method should be validated. The HPLC-UV method is generally
preferred for routine quantitative analysis due to its superior precision and accuracy.

Typical HPLC-UV .
Parameter Rationale
Performance

Ensures a direct proportional
Linearity (R?) >0.999 response of the detector to

concentration.

Assessed by analyzing a blank
Accuracy (Recovery) 90-110% polymer matrix spiked with a
known amount of UV-350.[3]

Measures the repeatability of
Precision (RSD) <5% the analysis on the same

sample.[4]

The lowest concentration that

LOD ~0.1 pg/mL )
can be reliably detected.
The lowest concentration that
LOQ ~0.5 pg/mL can be accurately quantified.
[3]
Troubleshooting
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Problem

Potential Cause(s)

Suggested Solution(s)

Low/No Recovery (HPLC)

- Incomplete dissolution of
plastic.- Inefficient extraction.-
Analyte adsorption onto

precipitated polymer.

- Increase dissolution
time/temperature.- Increase
extraction stirring time.- Ensure
rapid and complete polymer

precipitation.

Poor Peak Shape (HPLC)

- Column degradation.-
Sample solvent incompatible
with mobile phase.- Co-eluting

interference.

- Flush or replace the column.-
Evaporate extract and
redissolve in mobile phase.-

Optimize gradient separation.

Matrix Interference

- Other additives or oligomers
co-extracting.- Polymer

degradation products.

- For HPLC, adjust gradient to
improve resolution.- For
GC/MS, use Selected lon
Monitoring (SIM) mode to

enhance selectivity.

Variable Results (Py-GC/MS)

- Sample inhomogeneity.-

Inconsistent sample weight.

- Use a microtome to obtain a
representative sample slice.-
Use a microbalance for

accurate weighing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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